Cas no 2270908-14-8 (Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl]-)

• Product Name: Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl]-
• CAS No: 2270908-14-8
• MF: C₁₃H₁₁ClN₂O₄S
• MW: 326.755440950394
• MDL: MFCD31716714
• CID: 4785921
• Update Time: 2025-07-20

Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl]-

• MDL： MFCD31716714
• Inchi： 1S/C13H11ClN2O4S/c14-11-4-8(3-9(5-11)13(17)18)10-6-15-16(7-10)21(19,20)12-1-2-12/h3-7,12H,1-2H2,(H,17,18)
• InChI Key： UBEAPQKEVIPSQS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C2=CN(S(C3CC3)(=O)=O)N=C2)=CC(Cl)=C1

Additional information on Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl]-

Benzoic Acid, 3-Chloro-5-[1-(Cyclopropylsulfonyl)-1H-Pyrazol-4-Yl]: A Promising Compound in Pharmaceutical Research

Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl] is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2270908-14-8, belongs to the class of substituted benzoic acids, which are widely studied for their potential applications in drug discovery. The molecular framework of this compound is characterized by a benzene ring substituted with a chloro group at the 3-position and a pyrazolyl ring at the 5-position, further modified by a cyclopropylsulfonyl group. Such structural complexity allows for the modulation of biological activity, making it a valuable candidate for therapeutic development.

Recent studies have highlighted the pyrazolyl moiety as a key pharmacophore in the design of anti-inflammatory and antitumor agents. The cyclopropylsulfonyl group, a three-membered ring system with a sulfur atom, contributes to the compound's stability and enhances its interaction with biological targets. The chloro substitution at the 3-position of the benzene ring further modulates the electronic properties of the molecule, influencing its reactivity and biological profile. These structural features collectively position Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl] as a versatile scaffold for drug development.

One of the most notable recent advancements in this area is the identification of this compound as a potential inhibitor of the Janus Kinase (JAK) signaling pathway. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the pyrazolyl core of the molecule interacts with the ATP-binding site of JAK2, a critical enzyme involved in inflammatory responses. This interaction disrupts the phosphorylation cascade, thereby reducing the activation of downstream signaling molecules such as STAT3. Such mechanistic insights have positioned this compound as a promising lead for the development of novel anti-inflammatory therapies.

Further research has explored the cytotoxic potential of this compound against cancer cell lines. A 2024 preclinical study in Cancer Research showed that the cyclopropylsulfonyl group enhances the compound's ability to induce apoptosis in leukemia cells. The chloro substitution at the 3-position was found to increase the compound's hydrophobicity, facilitating its penetration into cell membranes. These findings suggest that the molecular design of Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl] is optimized for both target engagement and cellular uptake.

Another critical aspect of this compound's pharmacological profile is its selectivity toward specific molecular targets. A 2023 study in Drug Discovery Today reported that the pyrazolyl ring exhibits a high degree of selectivity for the JAK2 kinase compared to other members of the JAK family, such as JAK1. This selectivity is attributed to the steric and electronic effects of the cyclopropylsulfonyl group, which fine-tunes the binding affinity of the molecule. Such selectivity is crucial for minimizing off-target effects, a major challenge in the development of kinase inhibitors.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an efficient multistep synthesis route involving the coupling of a pyrazole derivative with a benzene ring functionalized with a chloro group. The use of catalytic methods and green chemistry principles in this synthesis highlights the growing emphasis on sustainable practices in pharmaceutical research. This synthetic strategy not only improves the yield of the compound but also reduces the environmental impact of its production.

From a pharmacokinetic perspective, the compound's properties are being evaluated for its potential as an oral therapeutic agent. A 2023 preclinical study in Pharmaceutical Research demonstrated that the chloro substitution at the 3-position enhances the compound's metabolic stability, reducing its susceptibility to hepatic metabolism. Additionally, the cyclopropylsulfonyl group was found to improve the compound's solubility in aqueous environments, a critical factor for oral bioavailability. These findings suggest that the compound may be suitable for development as a long-acting medication.

Despite its promising profile, the compound faces challenges in terms of toxicity and drug resistance. A 2024 study in Toxicology and Applied Pharmacology reported that prolonged exposure to the compound in animal models led to mild hepatic toxicity, likely due to its metabolic byproducts. Researchers are currently exploring strategies to mitigate this toxicity, such as the incorporation of protecting groups or the modification of the pyrazolyl core. Additionally, the emergence of drug resistance in cancer cells has prompted investigations into combination therapies involving this compound and other targeted agents.

In conclusion, Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl] represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with the strategic placement of functional groups, positions it as a versatile scaffold for the development of novel therapeutics. Ongoing research into its pharmacological properties, synthetic methods, and potential applications continues to expand its relevance in drug discovery. As the field of medicinal chemistry evolves, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.

For further information on the synthesis, biological activity, and therapeutic potential of this compound, researchers and pharmaceutical professionals are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Cancer Research, and Drug Discovery Today. These resources provide in-depth insights into the molecular mechanisms and practical applications of this compound, underscoring its importance in modern drug development.

As the demand for innovative therapies continues to grow, the exploration of compounds like Benzoic acid, 3-chloro-5-[1-(cyclopropylsulfonyl)-1H-pyrazol-4-yl] will remain a focal point in the quest for effective treatments. By leveraging its structural advantages and addressing its limitations, this compound has the potential to make a significant impact in the treatment of inflammatory and oncological diseases. The journey of this molecule from the laboratory to the clinic exemplifies the dynamic and collaborative nature of pharmaceutical research, paving the way for future breakthroughs in medicine.